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N-[4-[4-[(2,6-Diamino-1,4-dihydro-4-oxopyrimidin)-5-yl]butyl]benzoyl]-L-glutamic acid N-[4-[4-[(2,6-Diamino-1,4-dihydro-4-oxopyrimidin)-5-yl]butyl]benzoyl]-L-glutamic acid
Brand Name: Vulcanchem
CAS No.: 124656-55-9
VCID: VC0037995
InChI: InChI=1S/C20H25N5O6/c21-16-13(18(29)25-20(22)24-16)4-2-1-3-11-5-7-12(8-6-11)17(28)23-14(19(30)31)9-10-15(26)27/h5-8,14H,1-4,9-10H2,(H,23,28)(H,26,27)(H,30,31)(H5,21,22,24,25,29)/t14-/m0/s1
SMILES: C1=CC(=CC=C1CCCCC2=C(NC(=NC2=O)N)N)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula: C20H25N5O6
Molecular Weight: 431.4 g/mol

N-[4-[4-[(2,6-Diamino-1,4-dihydro-4-oxopyrimidin)-5-yl]butyl]benzoyl]-L-glutamic acid

CAS No.: 124656-55-9

Main Products

VCID: VC0037995

Molecular Formula: C20H25N5O6

Molecular Weight: 431.4 g/mol

N-[4-[4-[(2,6-Diamino-1,4-dihydro-4-oxopyrimidin)-5-yl]butyl]benzoyl]-L-glutamic acid - 124656-55-9

CAS No. 124656-55-9
Product Name N-[4-[4-[(2,6-Diamino-1,4-dihydro-4-oxopyrimidin)-5-yl]butyl]benzoyl]-L-glutamic acid
Molecular Formula C20H25N5O6
Molecular Weight 431.4 g/mol
IUPAC Name (2S)-2-[[4-[4-(2,6-diamino-4-oxo-1H-pyrimidin-5-yl)butyl]benzoyl]amino]pentanedioic acid
Standard InChI InChI=1S/C20H25N5O6/c21-16-13(18(29)25-20(22)24-16)4-2-1-3-11-5-7-12(8-6-11)17(28)23-14(19(30)31)9-10-15(26)27/h5-8,14H,1-4,9-10H2,(H,23,28)(H,26,27)(H,30,31)(H5,21,22,24,25,29)/t14-/m0/s1
Standard InChIKey LNUHUIPUTGDPDG-AWEZNQCLSA-N
Isomeric SMILES C1=CC(=CC=C1CCCCC2=C(NC(=NC2=O)N)N)C(=O)N[C@@H](CCC(=O)O)C(=O)O
SMILES C1=CC(=CC=C1CCCCC2=C(NC(=NC2=O)N)N)C(=O)NC(CCC(=O)O)C(=O)O
Canonical SMILES C1=CC(=CC=C1CCCCC2=C(NC(=NC2=O)N)N)C(=O)NC(CCC(=O)O)C(=O)O
PubChem Compound 14796100
Last Modified Nov 09 2021
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